Cas no 2171159-10-5 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidopropanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidopropanoic acid
• CAS No: 2171159-10-5
• MF: C₂₄H₂₄N₄O₅
• MW: 448.471165657043
• CID: 5999736
• PubChem ID: 165539763
• Update Time: 2025-05-20

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidopropanoic acid
• 2171159-10-5
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-imidazol-4-yl)propanamido]propanoic acid
• EN300-1492634

• Inchi： 1S/C24H24N4O5/c29-22(30)9-10-26-23(31)21(11-15-12-25-14-27-15)28-24(32)33-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,12,14,20-21H,9-11,13H2,(H,25,27)(H,26,31)(H,28,32)(H,29,30)/t21-/m1/s1
• InChI Key： SOADUTUNZYLIEN-OAQYLSRUSA-N
• SMILES： O(C(N[C@@H](C(NCCC(=O)O)=O)CC1=CN=CN1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.17466988g/mol
• Monoisotopic Mass: 448.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 133Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidopropanoic acid

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidopropanoic Acid (CAS No. 2171159-10-5): An Overview

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidopropanoic acid (CAS No. 2171159-10-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-His(Trt)-OH, is a key intermediate in the synthesis of peptides and proteins, particularly those involving histidine residues. The unique structure of this compound, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and an imidazole ring, makes it a valuable tool in the development of bioactive molecules and therapeutic agents.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under acidic conditions and ease of removal under mild basic conditions. This property allows for the sequential addition of amino acids to form complex peptides with high purity and yield. The imidazole ring, on the other hand, is a critical functional group in histidine residues, which play essential roles in enzyme catalysis, metal ion binding, and protein-protein interactions.

Recent advancements in the field have highlighted the importance of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidopropanoic acid in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of cyclic peptides with enhanced bioavailability and stability. These cyclic peptides have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In another notable study, researchers at the University of California, San Francisco, utilized Fmoc-His(Trt)-OH to develop novel inhibitors of histidine kinases, which are key enzymes involved in bacterial signaling pathways. These inhibitors have potential applications in developing new antibiotics to combat drug-resistant bacteria. The ability to precisely control the placement and protection of histidine residues using 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidopropanoic acid was crucial in achieving high selectivity and potency.

The synthesis of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidopropanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by the introduction of the imidazole ring and subsequent deprotection. The choice of solvents and reaction conditions is critical to ensure high yields and purity. Recent developments in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

One of the key challenges in working with Fmoc-His(Trt)-OH is its sensitivity to certain reagents and conditions. For example, exposure to strong acids or bases can lead to deprotection or degradation of the compound. Therefore, careful handling and storage are essential to maintain its integrity and functionality. Researchers have also explored alternative protecting groups that offer similar properties but with improved stability or ease of removal.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-4-yl)propanamidopropanoic acid (CAS No. 2171159-10-5) is a versatile and important compound in modern medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an indispensable tool for synthesizing complex peptides and proteins with potential therapeutic applications. Ongoing research continues to expand our understanding of its capabilities and refine its use in various scientific endeavors.